Cas no 14877-41-9 (Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III))

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III) is a coordination complex featuring cobalt in the +3 oxidation state, chelated by three tetramethylheptanedionate ligands. This compound is notable for its high thermal stability and well-defined molecular structure, making it suitable for applications in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes for thin-film coatings. Its volatile nature and consistent decomposition behavior ensure precise control over cobalt-containing thin films, which are critical in semiconductor and catalytic applications. The sterically hindered ligands enhance stability against moisture and air, facilitating handling under ambient conditions. This compound is particularly valued in materials science for producing uniform, high-purity cobalt oxide or metal films.

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) structure

14877-41-9 structure

Product Name:Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)

CAS No:14877-41-9

MF:C₃₃H₆₀CoO₆

MW:611.759112358093

MDL:MFCD00233617

CID:87430

PubChem ID:24870496

Update Time:2025-05-28

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Chemical and Physical Properties

Names and Identifiers

- Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)
- Cobalt tris(2,2,6,6-tetramethyl-3,5-heptanedionate)
- Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III),Co(TMHD)3
- COBALT(III) 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
- cobalt,(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one
- Co(2,2,6,6,-tetramethylheptane-3,5-dionate)3
- Co(dipivaloylmethanate)3
- CO(TMHD)3
- COBALT (III) (2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
- COBALT III 2,2,6,6-TETRAMETHYLHEPTANEDIONATE
- Nsc177710
- Tris-(2,2,6,6-tetramethyl-3,5-heptandionato)cobalt(III)
- Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-cobalt
- Tris(2,2,6,6tetramethyl-3,5-heptanedionato)cobalt(Ⅲ)
- Cobalt, tris(2,2,6,6-tetramethyl-3,5-heptanedionato)-
- Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O'')-cobalt
- E83032
- MFCD00233617
- TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(III)
- 14877-41-9
- MDL： MFCD00233617
- Inchi： 1S/3C11H20O2.Co/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/b3*8-7-;
- InChI Key： KZYDQDGBCQGIHS-LWTKGLMZSA-N
- SMILES： [Co].O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

Exact Mass: 611.3724
Monoisotopic Mass: 611.372
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 40
Rotatable Bond Count: 9
Complexity: 693
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 112A^2
Surface Charge: 0
Tautomer Count: 4
XLogP3: nothing

Experimental Properties

Color/Form: Not determined
Density: g/cm3
Melting Point: 250 °C (dec.)(lit.)
Boiling Point: 250°C
Flash Point: subl. 120°C/0.5mm
Water Partition Coefficient: Insoluble in water.
PSA: 102.42
LogP: 7.82070
Solubility: Not determined
Sensitiveness: Hygroscopic

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Security Information

WGK Germany：3
TSCA：No

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	41280-1g	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99.9% (metals basis)	14877-41-9	99.9%	1g	￥1194.00	2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	41280-5g	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99.9% (metals basis)	14877-41-9	99.9%	5g	￥4525.00	2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	41280-25g	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99.9% (metals basis)	14877-41-9	99.9%	25g	￥17314.00	2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	43993-2g	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99%	14877-41-9	99%	2g	￥5270.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	43993-10g	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99%	14877-41-9	99%	10g	￥12426.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	43993-0.5g	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99%	14877-41-9	99%	0.5g	￥1316.00	2023-04-13
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601432-5g	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)	14877-41-9	99 % ( 99.99 % - Co)	5g	¥3000.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601432-1g	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)	14877-41-9	99 % ( 99.99 % - Co)	1g	¥750.0	2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031291-10g	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)	14877-41-9	99%	10g	￥5644	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R031291-2g	Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)	14877-41-9	99%	2g	￥1410	2024-05-25